

ICI 200355 solubility and stability issues.

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: Ici 200355

Cat. No.: B1674269

[Get Quote](#)

Technical Support Center: ICI 200355

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with **ICI 200355**, a potent inhibitor of human neutrophil elastase (HNE).

Frequently Asked Questions (FAQs)

Q1: What is **ICI 200355** and what is its primary mechanism of action?

ICI 200355 is a potent and selective inhibitor of human neutrophil elastase (HNE), a serine protease involved in various inflammatory diseases. It is a substituted tripeptide ketone that acts as a competitive inhibitor of HNE. Its primary mechanism of action involves binding to the active site of HNE, thereby preventing the breakdown of elastin and other extracellular matrix proteins.

Q2: What is the CAS Number for **ICI 200355**?

The CAS Number for **ICI 200355** is 105080-32-8.

Q3: In what form is **ICI 200355** typically supplied?

ICI 200355 is typically supplied as a lyophilized powder.

Solubility and Stability

Quantitative Solubility Data

Quantitative solubility data for **ICI 200355** in common laboratory solvents is not readily available in public literature or from most suppliers. The following table provides general guidance for dissolving peptide-like compounds. It is strongly recommended to perform a small-scale solubility test with a small amount of the compound before preparing a bulk stock solution.

Solvent	General Recommendation for Peptide-like Inhibitors	Notes
DMSO	Often the first choice for creating high-concentration stock solutions.	Many peptide-based inhibitors are soluble in DMSO. For cell-based assays, the final concentration of DMSO should be kept low (typically <0.5%) to avoid cytotoxicity. [1]
DMF	An alternative to DMSO for preparing stock solutions.	Can be useful if DMSO is not suitable for the experimental setup.
Ethanol	May be suitable for some peptide-based compounds, but solubility can be limited.	Often used in combination with aqueous buffers.
Aqueous Buffers (e.g., PBS)	Direct solubility in aqueous buffers is often low for hydrophobic peptide-like compounds.	Solubility can be pH-dependent. Acidic or basic peptides may dissolve better in buffers with a corresponding pH. [2]

Stability and Storage

Specific stability studies for **ICI 200355** in various solvents and conditions have not been published. The following are best-practice recommendations for the storage of peptide-like inhibitors.

Condition	Recommendation	Rationale
Lyophilized Powder	Store at -20°C or -80°C in a desiccator, protected from light.[3]	Minimizes degradation from moisture, light, and temperature fluctuations, ensuring long-term stability.
Stock Solutions (in DMSO/DMF)	Aliquot and store at -80°C. Avoid repeated freeze-thaw cycles.	Aliquoting prevents degradation of the entire stock with each use. Freezing at -80°C significantly slows down chemical degradation in solution.
Aqueous Solutions	Prepare fresh for each experiment. If short-term storage is necessary, store at 4°C for no more than 24 hours.	Peptide-like compounds are more susceptible to degradation and microbial contamination in aqueous solutions.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Difficulty Dissolving the Compound	The compound may have low solubility in the chosen solvent.	- Try a different solvent. DMSO is often a good starting point for peptide-like inhibitors. - Gently warm the solution (to 37°C) or use sonication to aid dissolution. - For aqueous solutions, try adjusting the pH. Since ICI 200355 is a tripeptide, its charge and solubility will be pH-dependent.
Precipitation of the Compound upon Dilution	The compound's solubility limit has been exceeded in the final buffer.	- Prepare a more dilute stock solution. - Add the stock solution to the aqueous buffer slowly while vortexing. - Consider including a small percentage of an organic co-solvent (like DMSO or ethanol) in your final assay buffer, if your experimental system allows.
Inconsistent Experimental Results	- Degradation of the stock solution. - Inaccurate concentration of the stock solution due to incomplete dissolution. - Adsorption of the compound to plasticware.	- Prepare fresh stock solutions and store them properly in single-use aliquots at -80°C. - Ensure the compound is fully dissolved before making dilutions. - Use low-protein-binding tubes and pipette tips.
Low or No Inhibitory Activity	- The compound has degraded. - Incorrect assay conditions.	- Use a fresh aliquot of the inhibitor. - Verify the activity of the human neutrophil elastase with a known control inhibitor. - Ensure the assay buffer composition and pH are

optimal for both the enzyme
and the inhibitor.

Experimental Protocols and Methodologies


The following are generalized protocols based on the available literature and common practices for working with HNE inhibitors.

Preparation of a Stock Solution (General Protocol)

- Allow the vial of lyophilized **ICI 200355** to equilibrate to room temperature before opening to prevent condensation.
- Add a small volume of anhydrous DMSO to the vial to create a high-concentration stock solution (e.g., 10 mM).
- Vortex gently until the powder is completely dissolved. Sonication can be used if necessary.
- Aliquot the stock solution into single-use, low-protein-binding microcentrifuge tubes.
- Store the aliquots at -80°C.

In Vitro Human Neutrophil Elastase (HNE) Inhibition Assay

This is a general workflow for assessing the inhibitory activity of **ICI 200355**.




[Click to download full resolution via product page](#)

Fig. 1: General workflow for an in vitro HNE inhibition assay.

Signaling Pathway

The diagram below illustrates the mechanism of action of **ICI 200355** as a competitive inhibitor of human neutrophil elastase (HNE).



[Click to download full resolution via product page](#)

Fig. 2: Mechanism of action of **ICI 200355**.

This diagram shows that activated neutrophils release HNE, which then degrades elastin and other extracellular matrix proteins. **ICI 200355** acts as a competitive inhibitor, binding to HNE and preventing this degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. lifetein.com [lifetein.com]
- 2. peptidesciences.com [peptidesciences.com]
- 3. genscript.com [genscript.com]
- To cite this document: BenchChem. [ICI 200355 solubility and stability issues.]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1674269#ici-200355-solubility-and-stability-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com